Cas no 139549-06-7 (2-Methoxyquinoline-3-carbaldehyde)

• Product Name: 2-Methoxyquinoline-3-carbaldehyde
• CAS No: 139549-06-7
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD03864951
• CID: 1079434
• PubChem ID: 838868
• Update Time: 2025-04-20

2-Methoxyquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyquinoline-3-carbaldehyde
• 2-Methoxy-quinoline-3-carbaldehyde
• 2-methoxy-3-formylquinoline
• 2-methoxy-3-quinolinecarbaldehyde
• 2-methoxy-3-quinolinecarboxaldehyde
• 2-methoxy-3-quinolinecarboxyaldehyde
• 2-methoxyquinoline-3-carbaldehyde(SALTDATA: FREE)
• 2-methoxyquinoline-3-carboxaldehyde
• 2-Methoxy-quinoline-3-carboxaldehyde
• Oprea1_376120
• DTXSID20356970
• Z238880916
• AKOS000270321
• CHEMBL4531281
• EN300-27306
• HMZDGMVJEGFPHU-UHFFFAOYSA-N
• MFCD03864951
• F2102-0116
• WLZ3337
• 2-methoxyquinoline-3-carbaldehyde, AldrichCPR
• SCHEMBL5445494
• 139549-06-7
• AM803195
• SB67554
• 3-Quinolinecarboxaldehyde, 2-methoxy-
• STK134566
• AN-829/42007396
• AS-63254
• DTXCID10308029

• MDL： MFCD03864951
• Inchi： 1S/C11H9NO2/c1-14-11-9(7-13)6-8-4-2-3-5-10(8)12-11/h2-7H,1H3
• InChI Key： HMZDGMVJEGFPHU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.05590

2-Methoxyquinoline-3-carbaldehyde Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT